Cas no 1184987-67-4 (2-(4-fluorophenoxy)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride)

• Product Name: 2-(4-fluorophenoxy)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride
• CAS No: 1184987-67-4
• MF: C₁₆H₂₀ClFN₄O₂
• MW: 354.807005882263
• CID: 6120179
• PubChem ID: 45284157
• Update Time: 2025-05-23

2-(4-fluorophenoxy)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride
• 2-(4-fluorophenoxy)-1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]ethanone:hydrochloride
• 2-(4-fluorophenoxy)-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride
• 1184987-67-4
• 2-(4-fluorophenoxy)-1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]ethanone;hydrochloride
• F5095-0095
• 2-(4-fluorophenoxy)-1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride
• AKOS026685057

• Inchi： 1S/C16H19FN4O2.ClH/c1-19-7-6-18-16(19)21-10-8-20(9-11-21)15(22)12-23-14-4-2-13(17)3-5-14;/h2-7H,8-12H2,1H3;1H
• InChI Key： YUTJTMBWRJIZLE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2N(C)C=CN=2)CC1)COC1=CC=C(F)C=C1.[H]Cl

Computed Properties

• Exact Mass: 354.1258817g/mol
• Monoisotopic Mass: 354.1258817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-fluorophenoxy)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylethan-1-one hydrochloride

2-(4-fluorophenoxy)-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]ethanone hydrochloride

2-(4-fluorophenoxy)-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]ethanone hydrochloride is a complex organic compound with the CAS number 1184987-67-4. This compound belongs to the class of heterocyclic compounds, featuring a piperazine ring and an imidazole moiety. The presence of these functional groups makes it a promising candidate for various pharmacological applications, particularly in the field of drug discovery and development.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine ring is further substituted with a 4-(1-methylimidazol-2-yl) group, which introduces additional heteroaromaticity into the molecule. The imidazole ring, being a five-membered aromatic structure with two nitrogen atoms, contributes to the compound's stability and potential bioactivity. Additionally, the molecule contains a fluoro-substituted phenoxy group (4-fluorophenoxy), which enhances its lipophilicity and may influence its pharmacokinetic properties.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The combination of piperazine and imidazole moieties has been shown to exhibit significant biological activity, particularly in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various diseases, including cancer.

The synthesis of 2-(4-fluorophenoxy)-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]ethanone hydrochloride involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and acid-base neutralization. The use of hydrochloric acid in the final step ensures the formation of the hydrochloride salt, which is often preferred for pharmaceutical applications due to its improved solubility and stability.

In terms of pharmacological activity, this compound has been shown to exhibit potent inhibitory effects on several key enzymes involved in cellular signaling pathways. For example, it has demonstrated significant activity against protein kinase C (PKC), a family of enzymes implicated in various pathological conditions such as inflammation, cancer, and neurodegenerative diseases. Additionally, preliminary in vitro studies suggest that this compound may also possess anti-inflammatory and antioxidant properties, making it a versatile candidate for therapeutic interventions.

The fluoro-substituted phenoxy group plays a critical role in enhancing the compound's bioavailability and tissue penetration. Fluorine substitution is known to improve drug-like properties by increasing lipophilicity without significantly compromising solubility. This balance is essential for achieving optimal pharmacokinetic profiles in preclinical models.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to various drug targets. Molecular docking studies have revealed that 2-(4-fluorophenoxy)-1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]ethanone hydrochloride exhibits favorable interactions with several receptor sites, suggesting its potential as a lead compound for drug development.

In conclusion, 2-(4-fluorophenoxy)-1-[4-(1-methylimidazol-2-yll)piperazin-l-yll ethanone hydrochloride represents an intriguing molecule with diverse biological activities and promising therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration in the context of drug discovery.